Cas no 175201-76-0 (Methyl 3-chloro-4-(methylsulfonyl)thiophene-2-carboxylate)

• Product Name: Methyl 3-chloro-4-(methylsulfonyl)thiophene-2-carboxylate
• CAS No: 175201-76-0
• MF: C₇H₇ClO₄S₂
• MW: 254.711078882217
• CID: 135613
• PubChem ID: 3727800
• Update Time: 2025-06-14

Methyl 3-chloro-4-(methylsulfonyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-4-(methylsulfonyl)thiophene-2-carboxylate
• 2-Thiophenecarboxylicacid, 3-chloro-4-(methylsulfonyl)-, methyl ester
• METHYL 3-CHLORO-4-(METHYLSULPHONYL)THIOPHENE-2-CARBOXYLATE
• methyl 3-chloro-4-methylsulfonylthiophene-2-carboxylate
• HMS554O18
• BUTTPARK 145\04-91
• DTXSID50395599
• Methyl 3-chloro-4-(methanesulfonyl)thiophene-2-carboxylate
• AKOS015912178
• 2-Thiophenecarboxylic acid, 3-chloro-4-(methylsulfonyl)-, methyl ester
• MFCD00067936
• FT-0628546
• Maybridge1_004726
• methyl 3-chloro-4-methanesulfonylthiophene-2-carboxylate
• 175201-76-0

• Inchi： 1S/C7H7ClO4S2/c1-12-7(9)6-5(8)4(3-13-6)14(2,10)11/h3H,1-2H3
• InChI Key： VQLZEASKJWEKDX-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)SC=C1S(C)(=O)=O

Computed Properties

• Exact Mass: 253.94700
• Monoisotopic Mass: 253.947
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 97.1Ų

Experimental Properties

• Density: 1.493
• Boiling Point: 444.9°Cat760mmHg
• Flash Point: 222.9°C
• Refractive Index: 1.549
• PSA: 97.06000
• LogP: 2.67240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on Methyl 3-chloro-4-(methylsulfonyl)thiophene-2-carboxylate

Comprehensive Overview of Methyl 3-chloro-4-(methylsulfonyl)thiophene-2-carboxylate (CAS No. 175201-76-0)

Methyl 3-chloro-4-(methylsulfonyl)thiophene-2-carboxylate (CAS No. 175201-76-0) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique structural features, including the thiophene ring and methylsulfonyl group, make it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and material science.

The compound's CAS No. 175201-76-0 is a critical identifier for regulatory and commercial purposes. Its molecular formula, C₇H₇ClO₄S₂, highlights the presence of sulfur and chlorine, which contribute to its reactivity and versatility. Recent studies have explored its role in developing heterocyclic compounds, a hot topic in medicinal chemistry. The methyl ester moiety further enhances its utility as a building block for more complex molecules.

In the context of green chemistry, Methyl 3-chloro-4-(methylsulfonyl)thiophene-2-carboxylate has garnered attention for its potential in sustainable synthesis. Researchers are investigating eco-friendly methods to produce this compound, aligning with global trends toward reducing environmental impact. Questions like "How to synthesize thiophene derivatives efficiently?" or "What are the applications of sulfonyl-containing compounds?" are frequently searched, reflecting growing interest in this field.

The compound's stability and solubility properties make it suitable for various experimental conditions. Its chloro and methylsulfonyl substituents offer distinct electronic effects, which are exploited in catalysis and polymer chemistry. Innovations in crystal engineering have also utilized this compound to design novel materials with tailored properties.

From an industrial perspective, CAS No. 175201-76-0 is often discussed in forums focusing on fine chemicals and custom synthesis. Companies specializing in contract research frequently list this compound in their catalogs, catering to the demand for high-purity intermediates. The rise of AI-driven drug discovery has further amplified interest in such compounds, as they serve as key inputs for machine learning models predicting bioactive molecules.

In summary, Methyl 3-chloro-4-(methylsulfonyl)thiophene-2-carboxylate represents a convergence of academic and industrial research. Its multifaceted applications, combined with the evolving landscape of synthetic methodologies, ensure its relevance in contemporary chemistry. As the scientific community continues to explore its potential, this compound will likely remain a focal point in discussions about molecular design and functional materials.